Cas no 2248269-19-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate
• CAS No: 2248269-19-2
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 5980492
• PubChem ID: 165719082
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248269-19-2
• EN300-6513927
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate

• Inchi： 1S/C14H9N3O4/c18-12(7-9-8-15-5-6-16-9)21-17-13(19)10-3-1-2-4-11(10)14(17)20/h1-6,8H,7H2
• InChI Key： ZLUQFERICHVHON-UHFFFAOYSA-N
• SMILES： O(C(CC1C=NC=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 283.05930578g/mol
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate (CAS: 2248269-19-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate (CAS: 2248269-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyrazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain proteases involved in inflammatory pathways. Researchers have employed advanced computational modeling techniques to elucidate the binding interactions between this compound and target enzymes, providing insights into its high specificity and affinity. These findings suggest that 2248269-19-2 could serve as a scaffold for designing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's anticancer potential. Studies conducted on various cancer cell lines have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate exhibits cytotoxic effects by inducing apoptosis through the mitochondrial pathway. The compound's ability to modulate key signaling molecules, such as Bcl-2 family proteins and caspases, has been particularly noteworthy. These results highlight its potential as a chemotherapeutic agent, though further in vivo studies are required to validate these findings.

The synthetic pathways for 2248269-19-2 have also been a focus of recent research. Novel methodologies have been developed to improve the yield and purity of the compound, with particular emphasis on green chemistry principles. For instance, a recent publication detailed a solvent-free synthesis approach that significantly reduces environmental impact while maintaining high efficiency. These advancements are crucial for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyrazin-2-yl)acetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index.

In conclusion, the recent research on 2248269-19-2 underscores its multifaceted potential in drug discovery. Its unique chemical structure and diverse biological activities make it a compelling subject for further investigation. As studies progress, this compound may pave the way for new treatments in inflammation, oncology, and beyond. Continued interdisciplinary collaboration will be essential to fully realize its therapeutic promise.